Cas no 1000852-17-4 (Crolibulin)
Crolibulin structure
Product Name:Crolibulin
CAS No:1000852-17-4
MF:C18H17BrN4O3
MW:417.2566
CID:2622841
PubChem ID:23649181
Update Time:2024-11-04
Crolibulin Chemical and Physical Properties
Names and Identifiers
-
- Crolibulin
- EPC 2407
- EPC2407
- 9ENT43KY91
- (4R)-2,7,8-triamino-4-(3-bromo-4,5-dimethoxyphenyl)-4H-chromene-3-carbonitrile
- (R)-2,7,8-triamino-4-(3-bromo-4,5-dimethoxyphenyl)-4H-chromene-3-carbonitrile
- (4R)-2,7,8-triamino-4-(3-bromo-4,5-dimethoxyphenyl)-4H-1-benzopyran-3-carbonitrile
- Crolibulin [USAN:INN]
- Crolibulin (USAN)
- EPC2407; crinobulin
- Crolibulin; EPC2407
- DB12925
- SB17203
- UNII-9ENT43KY91
- crolibulina
- AKOS040741574
- CS-0007407
- G14499
- EPC-2407
- Q27272449
- CROLIBULIN [WHO-DD]
- CHEBI:177518
- (r)-2,7,8-triamino-3-cyano-4-(3-bromo-4,5-dimethoxyphenyl)-4h-chromene
- Crolibulin [USAN]
- CROLIBULIN [INN]
- JXONINOYTKKXQQ-CQSZACIVSA-N
- BG0
- AC-36076
- EX-A2452
- GLXC-10724
- Crinobulin
- CHEMBL2103852
- D09882
- HY-13603
- SCHEMBL1750575
- DTXSID10142925
- Microtubule Inhibitor EPC2407
- 1000852-17-4
- DTXCID2065416
- MS-27274
- crolibulinum
- NS00072216
- crolibuline
- DA-72401
- 4H-1-Benzopyran-3-carbonitrile, 2,7,8-triamino-4-(3-bromo-4,5-dimethoxyphenyl)-, (4R)-;4H-1-Benzopyran-3-carbonitrile, 2,7,8-triamino-4-(3-bromo-4,5-dimethoxyphenyl)-, (4R)-
-
- Inchi： 1S/C18H17BrN4O3/c1-24-13-6-8(5-11(19)17(13)25-2)14-9-3-4-12(21)15(22)16(9)26-18(23)10(14)7-20/h3-6,14H,21-23H2,1-2H3/t14-/m1/s1
- InChI Key： JXONINOYTKKXQQ-CQSZACIVSA-N
- SMILES： BrC1C(=C(C([H])=C(C=1[H])[C@@]1([H])C(C#N)=C(N([H])[H])OC2C(=C(C([H])=C([H])C1=2)N([H])[H])N([H])[H])OC([H])([H])[H])OC([H])([H])[H]
Computed Properties
- Exact Mass: 416.04840 g/mol
- Monoisotopic Mass: 416.04840 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 130
- Molecular Weight: 417.3
Crolibulin Security Information
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Crolibulin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-13603-10mM*1mLinDMSO |
Crolibulin |
1000852-17-4 | 98.99% | 10mM*1mLinDMSO |
￥2200 | 2023-07-26 | |
| MedChemExpress | HY-13603-5mg |
Crolibulin |
1000852-17-4 | 98.99% | 5mg |
￥1600 | 2024-05-22 | |
| MedChemExpress | HY-13603-10mg |
Crolibulin |
1000852-17-4 | 98.99% | 10mg |
￥2800 | 2024-05-22 | |
| MedChemExpress | HY-13603-25mg |
Crolibulin |
1000852-17-4 | 98.99% | 25mg |
￥4700 | 2024-05-22 | |
| MedChemExpress | HY-13603-50mg |
Crolibulin |
1000852-17-4 | 98.99% | 50mg |
￥6700 | 2024-05-22 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15012-25 mg |
Crolibulin |
1000852-17-4 | 25mg |
￥6717.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15012-200 mg |
Crolibulin |
1000852-17-4 | 200mg |
￥26250.00 | 2022-02-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C885018-1mg |
Crolibulin |
1000852-17-4 | ≥98% | 1mg |
￥1,539.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C885018-5mg |
Crolibulin |
1000852-17-4 | ≥98% | 5mg |
￥4,617.00 | 2022-09-02 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15012-1 mg |
Crolibulin |
1000852-17-4 | 1mg |
￥865.00 | 2022-02-28 |
Crolibulin Related Literature
-
Hang Yan,Shi-Kun Jia,Yu-Huan Geng,Jiao-Jiao Han,Yuan-Zhao Hua,Min-Can Wang Chem. Commun. 2021 57 9854
-
2. Quinine-catalyzed highly enantioselective cycloannulation of o-quinone methides with malononitrileAlafate Adili,Zhong-Lin Tao,Dian-Feng Chen,Zhi-Yong Han Org. Biomol. Chem. 2015 13 2247
-
Zhiqian Chang,Huilong Zhu,Changhui Wu,Junhao Xing,Xiaowei Dou Org. Biomol. Chem. 2021 19 785
-
Xiaobo Bao,Wei Yu,Lilin Wang,Xu Dong,Guoli Wang,Weilin Chen,Fei Li,Dongyin Chen RSC Adv. 2023 13 15942
-
Dushyant Singh Raghuvanshi,Narsingh Verma,Shilpi Singh,Suaib Luqman,Amit Chand Gupta,Dnyaneshwar U. Bawankule,Sudeep Tandon,Abhishek Nagar,Yogesh Kumar,Feroz Khan New J. Chem. 2018 42 16782
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